ethyl 4-[({[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C26H29N3O4S/c1-2-33-26(32)19-10-12-20(13-11-19)27-24(30)18-34-23-16-29(22-9-5-4-8-21(22)23)17-25(31)28-14-6-3-7-15-28/h4-5,8-13,16H,2-3,6-7,14-15,17-18H2,1H3,(H,27,30)
• InChI Key: PETLFNDGRNXVCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C26H29N3O4S
• Molecular Weight: 479.6 g/mol

Description

Ethyl 4-[({[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C26H29N3O4S and its molecular weight is 479.6. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Ethyl 4-[({[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate may serve as a precursor or intermediate in the synthesis of heterocyclic compounds. For example, research has shown the importance of similar molecules in the asymmetric intramolecular Michael reaction, providing chiral building blocks for enantioselective alkaloid synthesis (Hirai et al., 1992). These chiral building blocks are crucial for creating bioactive molecules with potential pharmaceutical applications.

Antimicrobial Agents

Another significant application is in the development of antimicrobial agents. This compound and similar molecules have been investigated for their potential as antimicrobial agents. For instance, derivatives of ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate have shown selective activity against pathogens, indicating their usefulness in designing novel antiplatelet and antimicrobial drugs (Chen et al., 2008).

Material Science

In material science, these complex molecules can contribute to the synthesis of new materials with unique properties. The ability to form hydrogen-bonded supramolecular structures, as seen in some derivatives, could lead to the development of new materials for various applications, including catalysis and nanotechnology (Portilla et al., 2007).

Synthesis of Novel Organic Compounds

Moreover, the synthesis of orthogonally protected amino acids and other novel organic compounds showcases the utility of these molecules in creating diverse chemical entities. Such compounds have applications in peptide synthesis, drug discovery, and the exploration of biochemical pathways (Czajgucki et al., 2003).

Mechanism of Action

Target of Action

Similar compounds have shown potential against various cell lines , suggesting that this compound might also interact with cellular targets to exert its effects.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies . .

Result of Action

Similar compounds have shown cytotoxic potential against various cell lines , suggesting that this compound might also have cytotoxic effects.